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Compound of Interest

Compound Name: 7-Methoxynaphthalen-1-ol

Cat. No.: B027389 Get Quote

Abstract: This document provides an in-depth technical overview of 7-Methoxynaphthalen-1-
ol (CAS No. 67247-13-6), a key intermediate in synthetic organic chemistry. Its significance is

notably highlighted by its role as a precursor in the synthesis of pharmaceutically active

compounds like Agomelatine.[1][2][3] This guide consolidates critical information on its

nomenclature, physicochemical properties, synthesis, analytical characterization, and safe

handling protocols, tailored for researchers, chemists, and professionals in the field of drug

development.

Core Identifiers and Nomenclature
Accurate identification of chemical compounds is fundamental for scientific communication and

procurement. 7-Methoxynaphthalen-1-ol is known by several synonyms, and its core

identifiers are cataloged below for unambiguous reference.
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Identifier Type Value Source

IUPAC Name 7-methoxynaphthalen-1-ol PubChem[4]

CAS Number 67247-13-6 Sigma-Aldrich, PubChem[4]

PubChem CID 599942 PubChem[4]

Molecular Formula C₁₁H₁₀O₂ PubChem[4]

Molecular Weight 174.20 g/mol PubChem[4]

InChI Key
KUKJAAZDXZNNPD-

UHFFFAOYSA-N
Sigma-Aldrich, PubChem[4]

Canonical SMILES
COC1=CC2=C(C=CC=C2O)C

=C1
PubChem[4]

Common Synonyms

7-Methoxy-1-naphthol, 1-

Hydroxy-7-

methoxynaphthalene

PubChem[4], LookChem[1]

Physicochemical and Computed Properties
Understanding the physical and chemical properties of 7-Methoxynaphthalen-1-ol is crucial

for designing experiments, particularly for reaction setup, solvent selection, and purification

processes.
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Property Value Notes / Source

Physical Form
Solid, Pale Yellow to Yellow-

brown Solid
Sigma-Aldrich, Guidechem[5]

Melting Point 122-124 °C ChemicalBook[6]

Boiling Point (Predicted) 336.7 ± 15.0 °C at 760 mmHg LookChem[1], Chemsrc[7]

Solubility

Slightly soluble in Chloroform

and Methanol. Very slightly

soluble in water (0.35 g/L at 25

°C).

LookChem[1], Guidechem[5]

Density (Predicted) 1.193 - 1.2 g/cm³ LookChem[1], Chemsrc[7]

pKa (Predicted) 9.50 ± 0.40 LookChem[1], Guidechem[5]

LogP (XLogP3) 2.3 PubChem[4]

Topological Polar Surface Area 29.5 Å² PubChem[4]

Synthesis and Mechanistic Considerations
7-Methoxynaphthalen-1-ol is a valuable synthetic intermediate. While multiple synthetic

routes exist for related naphthalenic structures, a common strategy involves the modification of

more readily available precursors. For instance, processes have been developed starting from

7-methoxy-naphthalen-2-ol or 7-methoxy-1-tetralone, highlighting the chemical versatility of the

naphthalene scaffold in accessing specific isomers.[2][3][8] The choice of starting material is

often dictated by cost, availability, and the number of synthetic steps required.[2][3]

The diagram below illustrates a generalized workflow for the synthesis, purification, and

characterization of a target compound like 7-Methoxynaphthalen-1-ol, emphasizing the critical

quality control checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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